ethyl 1-(3-phenylpropyl)-2-piperidinecarboxylate

• IUPAC Name: ethyl 1-(3-phenylpropyl)piperidine-2-carboxylate
• InChI: InChI=1S/C17H25NO2/c1-2-20-17(19)16-12-6-7-13-18(16)14-8-11-15-9-4-3-5-10-15/h3-5,9-10,16H,2,6-8,11-14H2,1H3
• InChI Key: JJLFRYWGPDLMCT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCCN1CCCC2=CC=CC=C2
• Molecular Formula: C17H25NO2
• Molecular Weight: 275.4 g/mol

Description

Ethyl 1-(3-phenylpropyl)-2-piperidinecarboxylate, also known as Etizolam, is a thienodiazepine derivative that is commonly used as a research chemical. It is a psychoactive substance that has been found to have anxiolytic, sedative, hypnotic, and muscle relaxant properties.

Mechanism of Action

Ethyl 1-(3-phenylpropyl)-2-piperidinecarboxylate acts on the central nervous system by enhancing the activity of gamma-aminobutyric acid (GABA), a neurotransmitter that inhibits the activity of neurons in the brain. It binds to the benzodiazepine receptor site on the GABA-A receptor, resulting in increased chloride ion influx into the neuron, which leads to hyperpolarization and decreased neuronal excitability.
Biochemical and Physiological Effects:
ethyl 1-(3-phenylpropyl)-2-piperidinecarboxylate has been found to have a variety of biochemical and physiological effects. It has been shown to reduce anxiety and induce sedation and hypnosis. It also has muscle relaxant properties and can reduce muscle spasms. Additionally, it has been found to have anticonvulsant properties and can reduce the severity of seizures.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-(3-phenylpropyl)-2-piperidinecarboxylate in lab experiments is its high potency and rapid onset of action. This makes it useful in studying the effects of thienodiazepine derivatives on the central nervous system. However, one limitation is its short half-life, which can make it difficult to study the long-term effects of the drug.

Future Directions

There are several future directions for research on ethyl 1-(3-phenylpropyl)-2-piperidinecarboxylate. One area of interest is the development of analogs with improved pharmacological properties, such as longer half-lives and increased selectivity for specific receptor subtypes. Additionally, research could focus on the use of ethyl 1-(3-phenylpropyl)-2-piperidinecarboxylate in the treatment of other medical conditions, such as epilepsy and post-traumatic stress disorder. Finally, studies could investigate the potential for abuse and dependence associated with ethyl 1-(3-phenylpropyl)-2-piperidinecarboxylate and other thienodiazepine derivatives.

Synthesis Methods

Ethyl 1-(3-phenylpropyl)-2-piperidinecarboxylate can be synthesized using a variety of methods, including the reaction of 2-aminobenzophenone with ethyl acetoacetate, followed by reduction with sodium borohydride. Another method involves the reaction of 2-aminobenzophenone with ethyl bromoacetate, followed by reduction with lithium aluminum hydride. Both methods result in the formation of ethyl 1-(3-phenylpropyl)-2-piperidinecarboxylate.

Scientific Research Applications

Ethyl 1-(3-phenylpropyl)-2-piperidinecarboxylate has been extensively studied in scientific research for its anxiolytic, sedative, hypnotic, and muscle relaxant properties. It has been found to be effective in the treatment of anxiety disorders, insomnia, and muscle spasms. Additionally, it has been used in research to study the effects of thienodiazepine derivatives on the central nervous system.